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Compound of Interest

Compound Name: Trimethylsilyl polyphosphate

Cat. No.: B1591196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for trimethylsilyl
polyphosphate (CAS No. 40623-46-9), a versatile reagent utilized in organic synthesis. The
following sections detail its physical and chemical properties, associated hazards, and
recommended safety protocols to ensure its safe handling and use in a laboratory setting.

Section 1: Chemical and Physical Properties

Trimethylsilyl polyphosphate is a colorless to light yellow, viscous, and odorless liquid.[1][2]
[3] It is characterized by its low viscosity and surface tension.[1][2] Key quantitative physical
and chemical properties are summarized in the table below for easy reference.

Property Value Source
CAS Number 40623-46-9 [4][5]
Molecular Formula {-P(=0)[OSIi(CH3)3]0-}n [4]
Density 1g/mLat25°C [41[6]
Refractive Index n20/D 1.434 [4171
Flash Point 4 °C (39.2 °F) - closed cup [7]
Storage Temperature 2-8°C [41051[7]
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Section 2: Hazard Identification and Classification

Trimethylsilyl polyphosphate is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial for all
personnel handling this chemical to be thoroughly familiar with its potential hazards.

GHS Classification:

Hazard Class Category

Flammable liquids 2

Skin irritation 2

Serious eye irritation 2

Specific target organ toxicity — single exposure 3 (Respiratory system)

Source:[5][7]

Hazard Statements:

o H225: Highly flammable liquid and vapour.[5]
e H315: Causes skin irritation.[5]
e H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.

GHS Pictograms:

GHS Hazard Pictograms
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GHS Pictograms for Trimethylsilyl Polyphosphate.

Section 3: Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with trimethylsilyl
polyphosphate to mitigate the risks associated with its hazardous properties.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.[1][2][8]
e Hand Protection: Use impervious gloves such as neoprene or nitrile rubber.[1][2][8]
o Skin and Body Protection: Wear flame-retardant antistatic protective clothing.

» Respiratory Protection: A respirator is required when vapours or aerosols are generated. Use
a respirator with a type ABEK (EN14387) filter.[6][7]

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[9]

Keep the container tightly closed in a dry and well-ventilated place.[9]

Store in a cool place, between 2-8°C.[4][5][7]

Ground/bond container and receiving equipment to prevent static discharge.[9]

Use only non-sparking tools.

Avoid contact with skin, eyes, and mucous membranes.[1][2]

Avoid inhalation of vapour or mist.[9]

Section 4: First Aid and Emergency Procedures

In the event of exposure or an emergency, immediate and appropriate action is critical.
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First Aid Measures:

Exposure Route First Aid Instructions

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[9]
[10]

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash off with

Skin Contact -
soap and plenty of water. Consult a physician.[8]

[9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Call an ophthalmologist.[9]

[10]

Do NOT induce vomiting. Immediately make the
Ingestion victim drink water (two glasses at most). Consult

a physician.[10]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Water
spray, foam, and carbon dioxide are also suitable.[8]

¢ Unsuitable Extinguishing Media: Do not use straight streams of water.[8]

o Specific Hazards: Vapours are heavier than air and may spread along floors, forming
explosive mixtures with air at ambient temperatures. Pay attention to flashback.

Section 5: Experimental Protocols and Workflow

While detailed experimental protocols for toxicological studies of trimethylsilyl polyphosphate
are not publicly available, a general workflow for assessing the safety of a chemical substance
is presented below. This diagram illustrates the logical progression from initial characterization
to comprehensive risk assessment.
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Phase 1: Physicochemical Characterization

Identity and Purity Determination

Physical Property Measurement
(e.g., Flash Point, Density)

Phase 2: Hazard Identification

In Vitro Toxicity Screening

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Irritation and Corrosivity Assays
(Skin, Eye)

Phase 3: Dose-ResEonse and Risk Assessment

Repeated Dose Toxicity Studies

l

Ecotoxicity Evaluation

l

Exposure Scenario Development

l

Risk Characterization and
Safety Data Sheet Generation

Click to download full resolution via product page

Generalized workflow for chemical safety assessment.
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Section 6: Toxicological and Ecological Information

The chemical, physical, and toxicological properties of trimethylsilyl polyphosphate have not
been thoroughly investigated. There is no data available on its ecotoxicity, bioaccumulation, or
mobility in soil. It is not identified as a probable, possible, or confirmed human carcinogen by
IARC.

Section 7: Transportation Information

Trimethylsilyl polyphosphate is regulated for transport due to its flammable nature.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Flammable
liquid, n.o.s.

IATA-DGR UN 1993 . _ 3 Il
(Trimethylsilyl

polyphosphate)

FLAMMABLE
LIQUID, N.O.S.

IMDG-Code UN 1993 _ ) 3 Il
(Trimethylsilyl

polyphosphate)

Flammable
liquids, n.o.s.

49 CFR (Road) UN 1993 _ _ 3 Il
(Trimethylsilyl

polyphosphate)

Source:

This guide is intended to provide essential safety information for trained professionals. Always
refer to the specific Safety Data Sheet (SDS) provided by the supplier before use and ensure
that all personnel are trained in the proper handling of this hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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